2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid
Catalog No.
S7873859
CAS No.
M.F
C16H17NO2S
M. Wt
287.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid
IUPAC Name
2-[(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methyl]benzoic acid
Molecular Formula
C16H17NO2S
Molecular Weight
287.4 g/mol
InChI
InChI=1S/C16H17NO2S/c1-11-13-7-9-20-15(13)6-8-17(11)10-12-4-2-3-5-14(12)16(18)19/h2-5,7,9,11H,6,8,10H2,1H3,(H,18,19)
InChI Key
GBLFGNTTXIUFRP-UHFFFAOYSA-N
SMILES
CC1C2=C(CCN1CC3=CC=CC=C3C(=O)O)SC=C2
Canonical SMILES
CC1C2=C(CCN1CC3=CC=CC=C3C(=O)O)SC=C2
XLogP3
0.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
287.09799996 g/mol
Monoisotopic Mass
287.09799996 g/mol
Heavy Atom Count
20
Dates
Last modified: 01-05-2024
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